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Compound of Interest

Compound Name: sephadex G 50

CAS No.: 9048-71-9

Cat. No.: B16078082

Get Quote

These application notes provide detailed protocols and guidelines for applying samples to a

Sephadex G-50 column for size-exclusion chromatography. The information is intended for

researchers, scientists, and drug development professionals involved in the purification of

biomolecules. Sephadex G-50 is a cross-linked dextran gel filtration medium used for

separating molecules based on size, particularly for desalting and buffer exchange of proteins,

nucleic acids, and other macromolecules with a molecular weight greater than 30,000 Da.[1][2]

[3] Molecules larger than the pore size of the resin are excluded and elute first in the void

volume, while smaller molecules are included and elute later.[2][4]

Core Principles of Sample Application
Successful separation on a Sephadex G-50 column is highly dependent on the correct

application of the sample. The primary goal is to introduce the sample as a narrow,

concentrated band at the top of the column bed. This minimizes band broadening and ensures

optimal resolution between molecules of different sizes. Two common methods for sample

application are gravity flow and spin-column chromatography.
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The following table summarizes key quantitative parameters for different sample application

techniques on a Sephadex G-50 column.

Parameter
Gravity Flow
Chromatography

Spin-Column
Chromatography

Typical Application

Desalting, buffer exchange,

and fractionation of molecules.

[5]

Rapid desalting and buffer

exchange of multiple small-

volume samples.[5][6]

Recommended Sample

Volume

1-5% of the total bed volume

for high resolution; up to 30%

for group separations like

desalting.[2][3][4][7][8]

20 µL to 200 µL, depending on

the column size.[1][5][9]

Sample Concentration
Up to 70 mg/mL for proteins to

avoid high viscosity.

Should not cause excessive

viscosity.[3]

Column Bed Volume

Variable, can be prepared in

disposable pipettes (~5 mL) or

larger columns.[5][10]

Typically 0.9 mL in a 1 mL

syringe.[5][6]

Flow Rate
Approximately 0.5 mL/min for a

5 mL column.[5]

Not applicable (elution by

centrifugation).

Centrifugation Speed Not applicable. 1600 x g or 770 x g.[5][6][9]

Centrifugation Time Not applicable. 2 to 4 minutes.[5][6][9]

Experimental Workflows and Signaling Pathways
General Workflow for Size Exclusion Chromatography
The following diagram illustrates the general principle of size exclusion chromatography using

Sephadex G-50.
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Caption: General principle of size exclusion chromatography.

Experimental Protocols
Protocol 1: Preparation of Sephadex G-50 Resin
Proper hydration and preparation of the dry Sephadex G-50 powder are critical for optimal

column performance.

Materials:

Sephadex G-50 powder (medium grade)

Elution buffer (e.g., TE buffer, PBS)

Beaker or bottle
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Glass rod or spatula

Procedure:

Calculate the required amount of dry resin. Approximately 10g of dry Sephadex G-50 will

yield about 160 mL of slurry.[6] For a specific bed volume, refer to the manufacturer's

instructions (approx. 9-11 mL/g dry gel).[11][12]

Hydrate the resin. Slowly add the dry Sephadex G-50 powder to an excess of elution buffer

in a beaker while stirring gently with a glass rod to prevent clumping.[5] Do not use a

magnetic stirrer as it can damage the beads.[12]

Swell the resin. Allow the resin to swell at room temperature for at least 3 hours, or for a

shorter duration in a 90°C water bath.[11][13]

Wash and decant. After swelling, allow the gel to settle and carefully decant the supernatant

containing fine particles.[6][12] Wash the resin several times with fresh elution buffer to

remove any soluble dextran.[6]

Prepare the slurry. Resuspend the washed resin in the elution buffer to create a slurry of

approximately 50-75% settled gel for packing.[13][14] The slurry is now ready for column

packing.

Protocol 2: Sample Application by Gravity Flow
This method is suitable for applications where a single or a few samples are processed.

Materials:

Prepared Sephadex G-50 slurry

Chromatography column (e.g., disposable pipette plugged with glass wool)

Elution buffer

Sample

Procedure:
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Pack the column.

Mount the column vertically on a stand.

Add a small amount of elution buffer to the column.

Gently pour the Sephadex G-50 slurry into the column, avoiding the introduction of air

bubbles.

Allow the gel to pack under gravity. Do not let the column run dry.[10]

Once the desired bed height is reached, wash the column with at least 3 column volumes

of elution buffer to equilibrate the resin.[10]

Apply the sample.

Allow the buffer above the gel bed to drain until it is just at the surface of the gel. Be

careful not to let the bed dry out.[10]

Carefully apply the sample to the top of the gel bed, allowing it to run down the side of the

column wall.[10]

Let the sample enter the gel bed completely.

Elute and collect fractions.

Gently add a small amount of elution buffer to wash the column walls and allow it to enter

the gel bed.

Fill the column with elution buffer and begin collecting fractions.

Monitor the elution of the separated molecules. For labeled substances, a Geiger counter

can be used.[10]
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Gravity Flow Workflow
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Caption: Workflow for gravity flow sample application.

Protocol 3: Sample Application by Spin-Column
Chromatography
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This method is ideal for rapid desalting or buffer exchange of multiple small-volume samples.[5]

[6]

Materials:

Prepared Sephadex G-50 slurry

1 mL disposable syringe or commercial spin column

Glass wool (if using a syringe)

Microcentrifuge

Collection tubes

Procedure:

Prepare the spin column.

If using a syringe, plug the bottom with a small amount of glass wool.[5][6]

Fill the syringe with the Sephadex G-50 slurry to the desired bed volume (e.g., 0.9 mL).[5]

[6]

Place the syringe in a centrifuge tube.

Equilibrate the column.

Centrifuge the column at 1600 x g for 4 minutes to remove the interstitial buffer.[5][6] The

gel will appear packed.

Discard the collected buffer.

Wash the column by adding 0.1 mL of elution buffer and centrifuging again under the

same conditions.[5][6] Repeat this wash step.

Apply the sample.

Place the spin column into a clean collection tube (e.g., a decapped microfuge tube).[6]
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Apply the sample (e.g., 0.1 mL) directly to the center of the packed gel bed.[5][6][9]

Elute and collect the sample.

Centrifuge the column at the same speed and for the same duration as the equilibration

steps.[5][6]

The purified sample will be in the collection tube. The smaller molecules remain in the

column matrix.[5]

Spin Column Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b16078082?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16078082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

